Blue 9

Specification

• CAS No.: 1342-65-0
• Molecular Formula: C2H5NaO4S
• Molecular Weight: 0

Introduction

Basic Blue 9 (Methylene Blue)

Chemical Identity and Structure

Basic Blue 9, commonly known as methylene blue, is a cationic dye with significant applications in various industries. The compound is formally identified as [7-(dimethylamino)phenothiazin-3-ylidene]-dimethylazanium;chloride according to IUPAC nomenclature. Additional synonyms include Methylthioninium Chloride, C.I 52015, Methylene Blue Trihydrate, and several others that indicate its widespread use and recognition across different sectors.

The molecular formula of Basic Blue 9 is C16H18ClN3S with a corresponding molecular weight of 319.9 g/mol. This relatively simple structure contributes to its versatility and effectiveness as a dye compound, particularly in applications requiring reliable coloration and specific binding properties.

Physical Properties and Specifications

Basic Blue 9 presents as a dark greenish, crystalline powder with a distinctive metallic lustre. It is described as almost odorless and hygroscopic, meaning it readily absorbs moisture from the surrounding environment. This property necessitates special handling and storage considerations in industrial applications.

The solubility profile of Basic Blue 9 demonstrates moderate solubility in polar solvents. Specifically, it is soluble in 40 parts of water, 110 parts of alcohol (95%), and 450 parts of chloroform. This solubility characteristic makes it versatile for various application methods across different industries.

Table 1: Physical and Chemical Specifications of Basic Blue 9

Parameter	Specification	Observed Results
Appearance	Dark greenish crystalline powder with metallic lustre or a dull, dark green or brown powder	Dark greenish crystalline powder with metallic lustre
Identification	Must pass A to D tests	Passes test
Solubility	Soluble in 40 parts water, 110 parts alcohol (95%), 450 parts chloroform	Complies
Loss on Drying (105°C)	8.0-15.0%	12.52%
Arsenic Content	Not more than 8 PPM	1.7 PPM
Zinc	Must pass test	Passes test
Iron	Must pass test	Passes test
Lead	Not more than 20 PPM	Passes test
Assay (dried at 105°C)	96.0-101.0%	98.87%

Acid Blue 9

Chemical Identity and Structure

The compound is alternatively known as FD&C Blue No. 1, particularly in food and drug applications. It is principally the disodium salt of ethyl4-[p-[ethyl(m-sulfobenzyl)amino]-α-(ο-sulfophenyl)benzylidene]2,5-cyclohexadien-l-ylidene ammonium hydroxide inner salt.

Physical Properties

Acid Blue 9 appears as a dark blue to very dark purple powder. It exhibits a high melting point of 283°C (with decomposition) according to literature sources. The compound has a calculated density of approximately 1.1666.

The solubility profile of Acid Blue 9 is particularly notable for its exceptional water solubility, recorded at 1000 g/L at 24.3°C. This property makes it especially useful in aqueous applications. It demonstrates slightly lower solubility in organic solvents including DMSO, ethyl acetate, and methanol.

Table 2: Physical and Chemical Properties of Acid Blue 9

Property	Value
Melting Point	283°C (with decomposition)
Density	1.1666 (estimated)
Vapor Pressure	0 Pa at 25°C
Refractive Index	1.6000 (estimated)
Water Solubility	1000 g/L at 24.3°C
LogP	-3 at 23°C
Form	Solid
Color	Dark Blue to Very Dark Purple
Stability	Light Sensitive

Applications and Uses

Acid Blue 9 finds diverse applications across multiple industries. Its most recognized use is as a food colorant (FD&C Blue No. 1) in various products, including beverages and beverage powders, dairy products, bakery goods, dessert powders, confectionery products, condiments, icings, syrups, jams, jellies, marmalades, liqueurs, and extracts. This widespread food application is possible due to its approval under FDA regulations (21 CFR 74.1104, 74.2104, and 82.1104).

Beyond food applications, Acid Blue 9 is used for coloring ingested drugs, creating a distinctive appearance for pharmaceutical preparations. In research applications, the compound has been used in the preparation of solar-sensitive liposomes capable of capturing and releasing food dyes for measuring sunlight exposure over extended periods.

Toxicological Profile

The toxicological evaluation of Acid Blue 9 has been relatively extensive, particularly regarding reproductive and developmental toxicity. Studies indicate that Acid Blue 9 demonstrates no reproductive toxicity up to the highest tested concentration of 1000 mg/kg body weight per day. Similarly, developmental toxicity studies in rats and rabbits exposed in utero showed no significant adverse effects.

Absorption studies using radioactively labeled Acid Blue 9 demonstrated minimal gastrointestinal absorption, with virtually all administered radioactivity being excreted in the feces within 72 hours. Only a very small percentage (approximately 0.5%) was detected in urine, which might have resulted from leaching of the water-soluble dye from fecal material during separation. Studies in pregnant rats confirmed this limited absorption, with only 0.0004-0.0006% of the administered dose detected in fetuses.

Environmental Considerations

Due to its water solubility, Acid Blue 9 is often considered a potential environmental pollutant, particularly in textile industry effluents. This has led to research interest in developing effective methods for its removal from wastewater and other environmental matrices.

Removal and Remediation Techniques

Recent research has focused on developing effective methods for removing Blue 9 dyes from wastewater, particularly addressing textile industry effluents. One innovative approach examined the elimination of Basic Blue 9 using a hybrid method combining electrocoagulation with biosorption.

This hybrid technique utilized pelletized natural dead leaves (PNDL) of Sapindus mukorossi as an economic alternative biosorbent. The experimental setup consisted of a laboratory-scale hybrid reactor equipped with aluminum electrodes, aeration spargers, and PNDL packed in twin suspended buckets.

The pelletized adsorbents offered significant advantages compared to powdered alternatives, including improved mechanical stability, reduced clogging risk, and easier handling. The research examined various parameters affecting removal efficiency, including current density, pH, PNDL dose, and initial dye concentration.

Under optimized conditions (current density of 20.27 mA/cm², pH 9, PNDL dose of 6 g/L, and initial dye concentration of 50 mg/L), the system achieved up to 99.9% decolorization and 90.01% COD removal after only 8 minutes of treatment. The elimination of Basic Blue 9 followed first-order kinetics with a rate constant (K₁) of 0.318 min⁻¹ and a correlation coefficient (R²) of 0.997.